Cas no 1514783-52-8 (4-(1,3-oxazol-5-yl)oxane-4-carboxylic acid)

• Product Name: 4-(1,3-oxazol-5-yl)oxane-4-carboxylic acid
• CAS No: 1514783-52-8
• MF: C₉H₁₁NO₄
• MW: 197.187942743301
• CID: 6364759
• PubChem ID: 96758453
• Update Time: 2025-07-23

4-(1,3-oxazol-5-yl)oxane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(1,3-oxazol-5-yl)oxane-4-carboxylic acid
• 1514783-52-8
• EN300-1778081

• Inchi： 1S/C9H11NO4/c11-8(12)9(1-3-13-4-2-9)7-5-10-6-14-7/h5-6H,1-4H2,(H,11,12)
• InChI Key： OTEOYKWXKJZLAZ-UHFFFAOYSA-N
• SMILES： O1CCC(C(=O)O)(C2=CN=CO2)CC1

Computed Properties

• Exact Mass: 197.06880783g/mol
• Monoisotopic Mass: 197.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 72.6Ų

Additional information on 4-(1,3-oxazol-5-yl)oxane-4-carboxylic acid

Comprehensive Overview of 4-(1,3-oxazol-5-yl)oxane-4-carboxylic acid (CAS No. 1514783-52-8)

4-(1,3-oxazol-5-yl)oxane-4-carboxylic acid (CAS No. 1514783-52-8) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound combines an oxazole ring with an oxane (tetrahydropyran) scaffold, linked through a carboxylic acid functional group. Such hybrid structures are increasingly explored for their bioactivity, particularly in drug discovery and material science.

The oxazole moiety is a five-membered heterocycle containing nitrogen and oxygen, which is a common pharmacophore in medicinal chemistry. Its presence in 4-(1,3-oxazol-5-yl)oxane-4-carboxylic acid enhances the molecule's ability to interact with biological targets, making it a promising candidate for the development of novel therapeutics. Researchers are particularly interested in its potential as a building block for kinase inhibitors, antimicrobial agents, and anti-inflammatory drugs.

In recent years, the demand for heterocyclic compounds like 4-(1,3-oxazol-5-yl)oxane-4-carboxylic acid has surged, driven by advancements in synthetic methodologies and the growing need for innovative small-molecule drugs. The compound's CAS No. 1514783-52-8 is frequently searched in scientific databases, reflecting its relevance in academic and industrial settings. Its structural complexity and versatility make it a valuable intermediate in organic synthesis.

One of the key advantages of 4-(1,3-oxazol-5-yl)oxane-4-carboxylic acid is its compatibility with modern green chemistry principles. Researchers are exploring eco-friendly synthesis routes to produce this compound with minimal environmental impact, aligning with global sustainability goals. This aspect is particularly appealing to industries seeking to reduce their carbon footprint while maintaining high product quality.

The compound's oxane component contributes to its stability and solubility, which are critical factors in drug formulation. This feature has led to investigations into its use as a prodrug or a drug delivery enhancer. Additionally, its potential role in crystal engineering and supramolecular chemistry is being studied, as it can form hydrogen bonds and other non-covalent interactions.

From a commercial perspective, 4-(1,3-oxazol-5-yl)oxane-4-carboxylic acid is gaining traction in the fine chemicals market. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the needs of research institutions and pharmaceutical companies. Its CAS No. 1514783-52-8 serves as a unique identifier, ensuring accurate procurement and regulatory compliance.

In conclusion, 4-(1,3-oxazol-5-yl)oxane-4-carboxylic acid (CAS No. 1514783-52-8) represents a fascinating intersection of chemistry and biology. Its multifaceted applications, from drug development to sustainable synthesis, underscore its importance in contemporary scientific research. As the field of heterocyclic chemistry continues to evolve, this compound is poised to play a pivotal role in shaping future innovations.